Cas no 20422-15-5 (1H-Azepinium,hexahydro-1,1-dimethyl-, iodide (1:1))

• Product Name: 1H-Azepinium,hexahydro-1,1-dimethyl-, iodide (1:1)
• CAS No: 20422-15-5
• MF: C₈H₁₈IN
• MW: 255.139694690704
• CID: 285603
• PubChem ID: 22406032
• Update Time: 2025-04-19

1H-Azepinium,hexahydro-1,1-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Azepinium,hexahydro-1,1-dimethyl-, iodide (1:1)
• 1,1-dimethylazepan-1-ium,iodide
• 1,1-dimethylazaperhydroepine, iodide
• 1,1-dimethyl-hexahydro-azepinium, iodide
• 1,1-Dimethyl-hexahydro-azepinium, Jodid
• 1.1-Dimethyl-hexahydroazepinium-jodid
• NSC34086
• SureCN8780632
• NSC-34086
• AKOS024368317
• DTXSID10625526
• 1,1-Dimethylazepan-1-ium iodide
• SCHEMBL8780632
• 20422-15-5

• Inchi： 1S/C8H18N.HI/c1-9(2)7-5-3-4-6-8-9;/h3-8H2,1-2H3;1H/q+1;/p-1
• InChI Key： NKLYBWNVAWUKMJ-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)(C)CCCCCC1

Computed Properties

• Exact Mass: 128.14404
• Monoisotopic Mass: 255.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 76.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0
• LogP: -1.40040